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Compound of Interest

Compound Name: Osteocalcin (7-19) (human)

Cat. No.: B056462

A Technical Guide to Human Osteocalcin (7-19)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the human Osteocalcin (7-19)
peptide fragment, including its physicochemical properties, biological context, and relevant
experimental methodologies. This document is intended to serve as a valuable resource for
professionals in the fields of bone biology, endocrinology, and drug discovery.

Core Concepts

Human Osteocalcin, also known as Bone Gla Protein (BGP), is a 49-amino acid, vitamin K-
dependent protein synthesized and secreted by osteoblasts. It is the most abundant non-
collagenous protein in the bone matrix. The (7-19) fragment of human Osteocalcin is a
synthetically accessible peptide that is frequently utilized in immunological assays and for
research purposes.

Physicochemical Properties

The molecular weight and formula of the Osteocalcin (7-19) fragment are dependent on the
post-translational modification of the glutamic acid residue at position 17. In its unmodified
form, it contains a standard glutamic acid (Glu). However, this residue can be carboxylated to
form gamma-carboxyglutamic acid (Gla), a modification that is crucial for the biological activity
of the full-length protein.
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o . Gamma-carboxylated
Unmodified Osteocalcin . .
Property . Osteocalcin (7-19) (with
(7-19) (with Glu)

Gla)
Molecular Formula C65H98N16019[1][2] C66H98N16021
Molecular Weight ~1407.6 g/mol [1][3] ~1451.6 g/mol
] ] Gly-Ala-Pro-Val-Pro-Tyr-Pro- Gly-Ala-Pro-Val-Pro-Tyr-Pro-
Amino Acid Sequence
Asp-Pro-Leu-Glu-Pro-Arg Asp-Pro-Leu-Gla-Pro-Arg

GAPVPYPDPLXPR (where X

One-Letter Sequence GAPVPYPDPLEPR[1] s Gla)
is Gla

Biological Significance and Signaling Pathways

While the Osteocalcin (7-19) fragment is primarily used as a synthetic peptide for technical
applications such as antibody production, the biological activity of the full-length osteocalcin
protein is extensive and of significant interest to researchers. Uncarboxylated osteocalcin, in
particular, functions as a hormone with pleiotropic effects on various metabolic processes.

The primary receptor for osteocalcin is the G protein-coupled receptor, GPRC6A. The binding
of uncarboxylated osteocalcin to GPRCB6A initiates a cascade of downstream signaling events
that influence insulin secretion, testosterone production, and cognitive function.
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Experimental Protocols & Workflows
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The Osteocalcin (7-19) fragment is a valuable tool in the development of immunoassays for the
detection and quantification of human osteocalcin. Below is a generalized workflow for a

competitive Enzyme-Linked Immunosorbent Assay (ELISA), a common application for this
peptide.
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Competitive ELISA Workflow for Osteocalcin
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Competitive ELISA Workflow
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Representative Protocol: Human Osteocalcin Sandwich
ELISA

This protocol is a representative example of a sandwich ELISA for the quantification of human
osteocalcin in serum or plasma.

Materials:

96-well microplate coated with a capture antibody specific for human Osteocalcin.
e Human Osteocalcin standard (for standard curve).
 Biotinylated detection antibody specific for human Osteocalcin.
o Streptavidin-HRP (Horseradish Peroxidase) conjugate.

o Wash Buffer (e.g., PBS with 0.05% Tween-20).

e Assay Diluent (e.g., PBS with 1% BSA).

e TMB (3,3',5,5'-Tetramethylbenzidine) Substrate Solution.

e Stop Solution (e.g., 2N H2S04).

o Microplate reader capable of measuring absorbance at 450 nm.
» Calibrated pipettes and multichannel pipettes.

o Plate shaker.

Procedure:

o Reagent Preparation: Prepare all reagents, standards, and samples as instructed by the
specific ELISA kit manufacturer.

e Add Standards and Samples: Add 100 uL of each standard, control, and sample to the
appropriate wells. It is recommended to run all in duplicate.
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 Incubation: Cover the plate and incubate for 2.5 hours at room temperature or overnight at
4°C.

o Washing: Aspirate each well and wash three times with 300 pL of Wash Buffer per well.
Ensure complete removal of liquid at each step.

e Add Detection Antibody: Add 100 pL of the prepared biotinylated detection antibody to each
well.

 Incubation: Cover the plate and incubate for 1 hour at room temperature.

e Washing: Repeat the wash step as in step 4.

e Add Streptavidin-HRP: Add 100 pL of the prepared Streptavidin-HRP solution to each well.
 Incubation: Cover the plate and incubate for 45 minutes at room temperature.

e Washing: Repeat the wash step as in step 4.

e Substrate Incubation: Add 100 pL of TMB Substrate Solution to each well. Incubate for 30
minutes at room temperature in the dark.

o Stop Reaction: Add 50 pL of Stop Solution to each well. The color in the wells should change
from blue to yellow.

» Read Absorbance: Read the absorbance of each well at 450 nm immediately.

o Data Analysis: Calculate the mean absorbance for each set of duplicate standards, controls,
and samples. Plot a standard curve of the mean absorbance for each standard concentration
on the y-axis versus the concentration on the x-axis. Use the standard curve to determine
the concentration of Osteocalcin in the samples.

Quantitative Data

The Osteocalcin (7-19) fragment is instrumental in the development and validation of
immunoassays. The following table summarizes typical performance characteristics of a
commercially available human Osteocalcin ELISA kit.
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Parameter Typical Value

Assay Range 0.234 - 15 ng/mL

Sensitivity 0.141 ng/mL

Sample Type Serum, Plasma, Cell Culture Supernatants

Specific for human Osteocalcin with no

Specificity o o ]

significant cross-reactivity with other analogues
Intra-Assay CV <10%
Inter-Assay CV <12%

Note: These values are representative and may vary between different ELISA kits and
manufacturers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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